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Compound of Interest

Compound Name: TAO Kinase inhibitor 2

Cat. No.: B7535013

For researchers, scientists, and drug development professionals, the integrity of your work and
the safety of your laboratory environment are paramount. Adherence to proper chemical
handling and disposal protocols is a critical component of responsible research. This guide
provides essential, step-by-step procedures for the safe disposal of TAO Kinase inhibitor 2
(CAS No. 850467-77-5), ensuring the protection of personnel and the environment. By
following these operational and disposal plans, you can confidently manage this compound
from receipt to disposal, reinforcing a culture of safety and trust in your laboratory.

Immediate Safety and Handling Precautions

Before handling TAO Kinase inhibitor 2, it is imperative to consult the manufacturer's Safety
Data Sheet (SDS). The SDS for this compound indicates that it should be handled with care.

Personal Protective Equipment (PPE): When handling TAO Kinase inhibitor 2 in solid or
solution form, always wear the following:

o Eye Protection: Chemical safety goggles or a face shield.
o Hand Protection: Chemically resistant gloves (e.g., nitrile).
e Body Protection: A laboratory coat.

» Respiratory Protection: Use in a well-ventilated area, preferably within a certified chemical
fume hood, to minimize inhalation of dust or aerosols.
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Emergency Procedures: In the event of accidental exposure, follow these first-aid measures
immediately:

After inhalation: Move the person to fresh air.

After skin contact: Wash off with soap and plenty of water.

After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

After swallowing: Rinse mouth with water. Never give anything by mouth to an unconscious
person.

Step-by-Step Disposal Procedures

The disposal of TAO Kinase inhibitor 2 and any associated contaminated materials must be
managed as hazardous chemical waste. Under no circumstances should this compound or its
solutions be disposed of in the regular trash or poured down the drain.

» Waste Identification and Segregation: All materials that have come into contact with TAO
Kinase inhibitor 2 must be treated as hazardous waste. This includes:

[¢]

Unused or expired solid compound.

o

Solutions containing TAO Kinase inhibitor 2.

o

Contaminated consumables such as pipette tips, vials, and gloves.

[¢]

Spill cleanup materials.

Segregate TAO Kinase inhibitor 2 waste from other laboratory waste streams to prevent
unintended chemical reactions.

» Waste Collection and Labeling:

o Solid Waste: Collect all solid waste contaminated with TAO Kinase inhibitor 2 in a
dedicated, clearly labeled, and sealed container.
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o Liquid Waste: Collect all liquid waste containing TAO Kinase inhibitor 2 in a leak-proof,
sealable container that is compatible with the solvents used.

o Labeling: All waste containers must be clearly and securely labeled with the words
"Hazardous Waste," the full chemical name "TAO Kinase inhibitor 2," the CAS number
"850467-77-5," and the appropriate hazard pictograms.

o Storage of Waste: Store the sealed and labeled hazardous waste container in a designated,
secure, and well-ventilated satellite accumulation area. This storage area should be away
from heat sources and incompatible chemicals.

» Final Disposal: Arrange for the collection of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor. Provide a complete and accurate description of the waste to the disposal
personnel. The primary disposal recommendation is to an approved waste disposal plant.[1]

Chemical and Physical Properties

A summary of the available quantitative data for TAO Kinase inhibitor 2 is provided below for
easy reference.

Property Value

CAS Number 850467-77-5
Molecular Formula C25H24N203
Molecular Weight 400.47 g/mol

Disposal Workflow

The following diagram outlines the key steps for the proper disposal of TAO Kinase inhibitor
2.
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Caption: Workflow for the safe disposal of TAO Kinase inhibitor 2.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b7535013?utm_src=pdf-body-img
https://www.benchchem.com/product/b7535013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7535013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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